Cas no 87-52-5 (Gramine)

Gramine (donaxine), an alkaloid obtained from arundinacea, is a potent adiponectin receptor (AdipoR) agonist with IC50 values of 3.2 and 4.2 µ m for AdipoR2 and AdipoR1, respectively Gramine is both mouse and human β 2-adrenergic receptor（ β 2-Ar) agonists Gramine has anti-tumor, anti-inflammatory and antiviral effects

Gramine structure

Product Name:Gramine

CAS No:87-52-5

Molecular Formula:C₁₁H₁₄N₂

Molecular Weight:174.242262363434

MDL:MFCD00005629

CID:34421

PubChem ID:6890

Gramine Properties

Names and Identifiers

- 3-(Dimethylaminomethyl)indole
- (1H-INDOL-3-YLMETHYL)-DIMETHYL-AMINE
- 3-((N,N-DIMETHYLAMINO)METHYL)INDOLE
- BETA-DIMETHYLAMINOMETHYLINDOLE
- DONAXINE
- n,n-dimethyl-1h-indole-3-methanamine
- TIMTEC-BB SBB003799
- 1H-Indol-3-yl-N,N-dimethylmethanamine
- 3-((dimethylamino)methyl)-indol
- 3-Dimethylaminomethylindol (gramin)
- b-(Dimethylaminomethyl)indole
- Donaxin
- Indole, 3-[(dimethylamino)methyl]-
- n,n-dimethyl-1h-indole-3-methanamin
- N,N-Dimethyl-1H-indole-3-methylamine
- 1H-Indole-3-methanamine, N,N-dimethyl-
- indol-3-ylmethyldimethylamine
- Gramine
- 1-(1H-indol-3-yl)-N,N-dimethylmethanamine
- GRAMINE(RG)
- 1H-Indole-3-methanamine,N,N-dimethyl
- 3-(N,N-dimethylaminomethyl) indole
- for Cefixime
- GCLH
- Gramin
- Indole,3-[(dimethylamino)methyl]
- NSC 16892
- (1H-indol-3-ylmethyl)dimethylamine
- (Indol-3-ylmethyl)dimethylamine
- 3-[(Dimethylamino)methyl]indole
- Donaxine;Gramine
- Indolalkylamine der.
- Gramine, 99%
- 3-(N,N-Dimethylaminomethyl)indole
- Indole, 3-[(dimethylamin
- SPBio_002817
- beta-(Dimethylaminomethyl)indole
- MFCD00005629
- s2304
- SW196552-2
- 1-(1H-indol-3-yl)-N,N-dimethyl-methanamine
- LS-82953
- AKOS001055234
- Oprea1_150946
- BRD-K26005076-001-03-7
- 1H-Indol-3-yl-N,N-dimethylmethanamine #
- CHEMBL254348
- SR-01000636080-1
- Prestwick0_000629
- Prestwick3_000629
- InChI=1/C11H14N2/c1-13(2)8-9-7-12-11-6-4-3-5-10(9)11/h3-7,12H,8H2,1-2H
- MLS002153919
- Prestwick_245
- UNII-FGQ8A78L14
- [(1H-indol-3-yl)methyl]dimethylamine
- INDOLE, 3-((DIMETHYLAMINO)METHYL)-
- EN300-05999
- SMR000112262
- NCGC00016343-02
- Enamine_005691
- 87-52-5
- indol-3-ylmethyldimethylamin
- Prestwick2_000629
- HMS2268O03
- NCGC00016343-04
- NCGC00016343-05
- 3-[Dimethylaminomethyl]indole
- HMS3651E18
- GRAMINE [MI]
- beta -dimethylaminomethylindole
- NCGC00016343-01
- CHEBI:28948
- (1H-indol-3-yl)-N,N-dimethylmethanamine
- NSC16892
- WLN: T56 BMJ D1N1&1
- BSPBio_000598
- N,N-Dimethyl-1H-indole-3-methanamine, 9CI
- 3-((DIMETHYLAMINO)METHYL)INDOLE
- C08304
- SR-01000636080
- CS-0007885
- (1H-Indol-3-ylmethyl)-dimethylamine
- CCG-46378
- SCHEMBL445889
- NCGC00142364-03
- 3-[(Dimethylamino)methyl]-Indole
- TNP00029
- A842252
- STL146344
- AC-15584
- AI3-52146
- HMS1410C15
- HB0305
- NCGC00142364-02
- SR-01000636080-4
- .BETA.-(DIMETHYLAMINOMETHYL)INDOLE
- EINECS 201-749-8
- beta-Dimethylaminomethylindole
- HY-N0166
- AS-11847
- Z56917380
- FGQ8A78L14
- BPBio1_000658
- IDI1_007926
- 3-Dimethylaminomethylindole;3-(DIMETHYLAMINOMETHYL)INDOLE
- CAS-87-52-5
- D0653
- NCGC00142364-01
- BRD-K26005076-001-06-0
- NSC-16892
- 3-((Dimethylamino)methyl)-Indole
- FT-0603302
- .beta.-Dimethylaminomethylindole
- SY005107
- Q420118
- HMS1569N20
- SCHEMBL63578
- DTXSID3058955
- NCGC00016343-03
- Prestwick1_000629
- 4,5,6,7-TETRAHYDRO-THIAZOLO[5,4-C]PYRIDINEHYDROCHLORIDESALT
- HMS2096N20
- Gramine (6CI)
- Indole, 3-[(dimethylamino)methyl]- (8CI)
- N,N-Dimethyl-1H-indole-3-methanamine (ACI)
- 3-[(Dimethylamino)methyl]-1H-indole
- β-(Dimethylaminomethyl)indole
- C11H14N2
- 3-((N,N-Dimethylamino)methyl)indole (Gramine)
- NS00039200
- Gramine,98%
- NCGC00016343-13
- DB-057006
- BRD-K26005076-001-12-8
- indole, 3-dimethylaminomethyl-
- DTXCID5048552
- +Expand
- MDL： MFCD00005629
- InChIKey： OCDGBSUVYYVKQZ-UHFFFAOYSA-N
- Inchi： 1S/C11H14N2/c1-13(2)8-9-7-12-11-6-4-3-5-10(9)11/h3-7,12H,8H2,1-2H3
- SMILES： C1C=C2NC=C(C2=CC=1)CN(C)C
- BRN： 140521

Computed Properties

Exact Mass: 174.115698g/mol
Surface Charge: 0
XLogP3: 1.8
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 174.115698g/mol
Monoisotopic Mass: 174.115698g/mol
Topological Polar Surface Area: 19Å²
Heavy Atom Count: 13
Complexity: 168
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0
Molecular Weight: 174.24

Experimental Properties

LogP: 2.22950
PSA: 19.03000
Merck: 4533
Refractive Index: 1.5500 (estimate)
Water Partition Coefficient: Almost insoluble
Boiling Point: 293.9℃ at 760 mmHg
Melting Point: 131.0 to 134.0 deg-C
Flash Point: Fahrenheit: 332.6 ° f < br / > Celsius: 167 ° C < br / >
Solubility: 481.1 mg/L @ 25 °C (est)
Color/Form: Powder
Solubility: Soluble in alcohol, ether, chloroform, slightly soluble in cold acetone, almost soluble in water and petroleum ether in the future
Density: 1.0715 (rough estimate)

Gramine Security Information

Symbol: GHS07
RTECS：NL7525000
WGK Germany：3
Safety Instruction： S45-S36/37/39-S26
Risk Phrases：R36
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： R36: eye irritation.
Signal Word：Warning

Gramine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Gramine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003RA3-25g	3-(Dimethylaminomethyl)indole	87-52-5	98%	25g	$25.00	2024-04-21
A2B Chem LLC	AB74523-5g	3-(Dimethylaminomethyl)indole	87-52-5	98%(HPLC)	5g	$20.00	2024-04-19
Aaron	AR003RIF-1g	3-(Dimethylaminomethyl)indole	87-52-5	98%	1g	$5.00
abcr	AB281923-5 g	3-(Dimethylaminomethyl)indole	87-52-5		5g	€63.40	2023-04-26
Ambeed	A719845-25g	1-(1H-Indol-3-yl)-N,N-dimethylmethanamine	87-52-5	98%	25g	$31.0	2024-07-18
AstaTech	60386-50/G	3-(DIMETHYLAMINOMETHYL)INDOLE	87-52-5	97%	50/G	$76
Chemenu	CM110032-50mg	Gramine	87-52-5	95%+	50mg	$***	2023-03-30
ChemScence	CS-0007885-50mg	Gramine	87-52-5	99.45%	50mg	$70.0	2021-09-02
DC Chemicals	DCL-078-20 mg	Gramine	87-52-5	>98%, Standard References Grade	20mg	$280.0	2022-02-28
Enamine	EN300-05999-0.05g	[(1H-indol-3-yl)methyl]dimethylamine	87-52-5	95%	0.05g	$19.0	2023-10-28

Gramine Synthesis

Synthetic Circuit 1

124-40-3

120-72-9

50-00-0

87-52-5

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Water ; 2 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; basified, rt

Reference

The structural simplification of lysergic acid as a natural lead for synthesizing novel anti-Alzheimer agents

Alzweiri, Muhammed; et al, Bioorganic & Medicinal Chemistry Letters, 2021, 47,

Synthetic Circuit 2

124-40-3

120-72-9

50-00-0

87-52-5

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Water ; 20 min, 35 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 11 - 13

Reference

Improved synthesis of 3-(dialkylaminomethyl)-indole in acetic acid aqueous solution under ultrasound irradiation

Li, Ji-Tai; et al, Ultrasonics Sonochemistry, 2010, 18(1), 42-44

Synthetic Circuit 3

124-40-3

120-72-9

50-00-0

87-52-5

Reaction Conditions

1.1 Catalysts: Zinc chloride Solvents: Ethanol ; 90 min, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 7, rt

Reference

Efficient and practical synthesis of Mannich bases related to gramine mediated by zinc chloride

Dai, Hong-Guang; et al, Synthetic Communications, 2006, 36(13), 1829-1835

Synthetic Circuit 4

120-72-9

51-80-9

87-52-5

Reaction Conditions

1.1 Reagents: Sulfur dioxide Solvents: Acetonitrile ; 4 d

Reference

Sulfur dioxide

Burke, Steven D., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-6

Synthetic Circuit 5

120-72-9

51-80-9

87-52-5

Reaction Conditions

1.1 Reagents: Sulfur dioxide

Reference

Bis(dimethylamino)methane

Duplantier, Allen J., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-2

Synthetic Circuit 6

120-72-9

51-80-9

87-52-5

Reaction Conditions

1.1 Reagents: Sulfur dioxide Solvents: Acetonitrile

Reference

The activation of aminals and aminol ethers by sulfur dioxide and their reactions with electron rich aromatic compounds

Heaney, Harry; et al, Tetrahedron, 1997, 53(39), 13361-13372

Synthetic Circuit 7

1373493-85-6

87-52-5

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; rt; 2 h, 70 °C
1.2 Reagents: Water ; cooled

Reference

Novel Preparation of Hemiaminal Derivatives with BPO and N,N-Dimethylamides and Their Synthetic Use for (Aminomethyl)indoles

Nakamura, Kohei; et al, European Journal of Organic Chemistry, 2020, 2020(30), 4713-4722

Synthetic Circuit 8

143703-39-3

124-40-3

87-52-5

Reaction Conditions

1.1 Solvents: Water

Reference

A facile synthesis of 3-substituted indoles

Nagarathnam, Dhanapalan, Journal of Heterocyclic Chemistry, 1992, 29(4), 953-8

Synthetic Circuit 9

64258-88-4

87-52-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium ; 4 h, 3 bar, rt

Reference

The structural simplification of lysergic acid as a natural lead for synthesizing novel anti-Alzheimer agents

Alzweiri, Muhammed; et al, Bioorganic & Medicinal Chemistry Letters, 2021, 47,

Synthetic Circuit 10

65283-32-1

87-52-5

Reaction Conditions

1.1 Reagents: Sodium borohydride

Reference

Reaction of nitro compounds with immonium salts. 1. Nitrovinylation of indoles

Babievskii, K. K.; et al, Izvestiya Akademii Nauk SSSR, 1977, (10), 2310-13

Synthetic Circuit 11

27409-13-8

87-52-5

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Toluene , Hexane ; 10 min, 0 - 5 °C; 15 min, 0 - 5 °C
1.2 Reagents: Diisobutylaluminum hydride Solvents: Toluene ; 5 min, 0 - 5 °C; rt; 16 h, 50 °C
1.3 Reagents: Methanol ; 10 min, rt

Reference

A practical synthesis of indole-based heterocycles using an amidoaluminum-mediated strategy

Todd, Robert; et al, Synthesis, 2009, (11), 1846-1850

Synthetic Circuit 12

17206-03-0

87-52-5

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 2 h, 160 °C

Reference

Synthesis of N-1-Skatyl Uracil Derivatives

Chernikova, I. B.; et al, Chemistry of Natural Compounds, 2017, 53(2), 333-337

Synthetic Circuit 13

14002-21-2

496-15-1

87-52-5

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Catalysts: (OC-6-42)-[2-[Bis(1-methylethyl)phosphino-κP]-N-[2-[bis(1-methylethyl)phosphino-… Solvents: Toluene ; 36 h, 140 °C

Reference

Divergence in CH alkylation of indoles under Mn catalysis

Mondal, Akash; et al, Catalysis Science & Technology, 2023, 13(19), 5745-5756

Synthetic Circuit 14

487-89-8

124-40-3

87-52-5

Reaction Conditions

1.1 Solvents: Ethanol , Acetonitrile ; 2 h, rt
1.2 Reagents: Sodium borohydride Solvents: Ethanol ; rt; 24 h, rt

Reference

Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity

Nimbarte, Vijaykumar D. ; et al, ChemMedChem, 2021, 16(10), 1667-1679

Synthetic Circuit 15

23543-66-0

87-52-5

Reaction Conditions

Reference

Halogenation of 1-substituted skatoles. Preparation of 3-bromomethylindoles

Hino, Tohru; et al, Chemical & Pharmaceutical Bulletin, 1975, 23(11), 2990-7

Synthetic Circuit 16

33797-51-2

120-72-9

87-52-5

Reaction Conditions

1.1 Solvents: Dichloromethane ; overnight, rt
1.2 Reagents: Sodium hydroxide Solvents: Water

Reference

Discovery of Potent, Selective, Orally Active, Nonpeptide Inhibitors of Human Mast Cell Chymase

Greco, Michael N.; et al, Journal of Medicinal Chemistry, 2007, 50(8), 1727-1730

Synthetic Circuit 17

50-00-0

271-26-1

124-40-3

87-52-5

Reaction Conditions

1.1 Solvents: Acetic acid , 1,4-Dioxane , Water ; 5 min, 0 °C
1.2 Solvents: Water ; 0 °C; 2 h, 0 °C; 0 °C → rt
1.3 Reagents: Sodium hydroxide Solvents: Water

Reference

Visible-light-induced cascade dearomatization cyclization between alkynes and indole-derived bromides: a facile strategy to synthesize spiroindolenines

Gao, Xiaoshuang; et al, Chemical Communications (Cambridge, 2020, 56(90), 14047-14050

Synthetic Circuit 18

116482-39-4

87-52-5

Reaction Conditions

Reference

Product class 13: indole and its derivatives

Joule, J. A., Science of Synthesis, 2001, 10, 361-652

Synthetic Circuit 19

5129-78-2

120-72-9

87-52-5

Reaction Conditions

1.1 Solvents: 1,1,1,3,3,3-Hexafluoro-2-propanol ; 72 h, 40 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; rt; 2 h, 70 °C
2.2 Reagents: Water ; cooled

Reference

Novel Preparation of Hemiaminal Derivatives with BPO and N,N-Dimethylamides and Their Synthetic Use for (Aminomethyl)indoles

Nakamura, Kohei; et al, European Journal of Organic Chemistry, 2020, 2020(30), 4713-4722

Synthetic Circuit 20

68-12-2

120-72-9

87-52-5

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 0 °C; 1 h, rt
1.2 1 h, rt
2.1 Solvents: Ethanol , Acetonitrile ; 2 h, rt
2.2 Reagents: Sodium borohydride Solvents: Ethanol ; rt; 24 h, rt

Reference

Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity

Nimbarte, Vijaykumar D. ; et al, ChemMedChem, 2021, 16(10), 1667-1679

Synthetic Circuit 21

68-12-2

120-72-9

87-52-5

Reaction Conditions

1.1 Solvents: Dimethylformamide
2.1 Reagents: Sodium borohydride

Reference

Reaction of nitro compounds with immonium salts. 1. Nitrovinylation of indoles

Babievskii, K. K.; et al, Izvestiya Akademii Nauk SSSR, 1977, (10), 2310-13

Synthetic Circuit 22

52488-36-5

124-40-3

50-00-0

87-52-5

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Acetonitrile , Water ; 2 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; basified, rt
2.1 Reagents: Hydrogen Catalysts: Palladium ; 4 h, 3 bar, rt

Reference

The structural simplification of lysergic acid as a natural lead for synthesizing novel anti-Alzheimer agents

Alzweiri, Muhammed; et al, Bioorganic & Medicinal Chemistry Letters, 2021, 47,

Gramine Raw materials

Gramine Preparation Products

Gramine (87-52-5)

Gramine Suppliers

CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.

Audited Supplier

(CAS:87-52-5)

MR./MRS.:WANG HONG XIA

Phone:18981717076

Email:2355253619@qq.com

Hubei Guangao Biotechnology Co.,Ltd.

Audited Supplier

(CAS:87-52-5)

MR./MRS.:GUO YIN

Phone:13657291602

Email:1208480055@qq.com

SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

Audited Supplier

(CAS:87-52-5)

MR./MRS.:MO HANG QI

Phone:17002132182

Email:3146474380@qq.com

Wuhan Huajiu Pharmaceutical Technology Co., Ltd.

Audited Supplier

(CAS:87-52-5)

MR./MRS.:WANG YAN

Phone:15527230951

Email:3317219330@qq.com

ChengDu YiRui Bio-Technology CO., LTD

Audited Supplier

(CAS:87-52-5)

MR./MRS.:SU NA

Phone:18224028459

Email:yirui307@163.com

JIANG SU RUN FENG HE CHENG Technology Co., Ltd.

Audited Supplier

(CAS:87-52-5)

MR./MRS.:CAI JING LI

Phone:18662931390

Email:507167383@qq.com

SHANG HAI MAI RUI ER SHENG HUA Technology Co., Ltd.

Audited Supplier

(CAS:87-52-5)

MR./MRS.:HUANG JING LI

Phone:18025840623

Email:sz@meryer.com

Gramine Related Literature

1. Radical fluoroalkylation reactions of (hetero)arenes and sulfides under red light photocatalysis

Damian E. Yerien,M. Victoria Cooke,M. Cecilia García Vior,Sebastián Barata-Vallejo,Al Postigo Org. Biomol. Chem. 2019 17 3741
2. Rapid and efficient syntheses of tryptophans using a continuous-flow quaternization–substitution reaction of gramines with a chiral nucleophilic glycine equivalent

Daichi Koiwa,Masayuki Ohira,Takahiro Hiramatsu,Hidenori Abe,Tetsuji Kawamoto,Yuji Ishihara,Bernardo Ignacio,Noel Mansour,Todd Romoff Org. Biomol. Chem. 2022 20 8331
3. Ru-catalysed C–H silylation of unprotected gramines, tryptamines and their congeners

K. Devaraj,C. Sollert,C. Juds,P. J. Gates,L. T. Pilarski Chem. Commun. 2016 52 5868
4. Recent advances in the understanding of the interaction of antidepressant drugs with serotonin and norepinephrine transporters

Jacob Andersen,Anders S. Kristensen,Benny Bang-Andersen,Kristian Str?mgaard drugs with serotonin and norepinephrine transporters. Jacob Andersen Anders S. Kristensen Benny Bang-Andersen Kristian Str?mgaard Chem. Commun. 2009 3677
5. Halogenated semivolatile acetonitriles as chloramination disinfection by-products in water treatment: a new formation pathway from activated aromatic compounds

Kathryn L. Linge,Ina Kristiana,Deborah Liew,Adam Holman,Cynthia A. Joll Environ. Sci.: Processes Impacts 2020 22 653
6. Molecular iodine mediated oxidative cleavage of the C–N bond of aryl and heteroaryl (dimethylamino)methyl groups into aldehydes

Ketan S. Mandrekar,Santosh G. Tilve New J. Chem. 2021 45 4152
7. 404. The alkaloids of Arundo donax L.

J. Madinaveitia J. Chem. Soc. 1937 1927
8. Molecular iodine mediated oxidative cleavage of the C–N bond of aryl and heteroaryl (dimethylamino)methyl groups into aldehydes

Ketan S. Mandrekar,Santosh G. Tilve New J. Chem. 2021 45 4152
9. Preparation and properties of multifunctional phenoxyacetate-based ionic liquids and their application in citrus bacteriostatic preservation

Yifei Zhou,Qiuxiao Wang,Tao Wang,Haixiang Gao New J. Chem. 2022 46 22621
10. Synthesis of 3-substituted indoles via reactive alkylideneindolenine intermediates

Alessandro Palmieri,Marino Petrini,Rafik R. Shaikh Org. Biomol. Chem. 2010 8 1259

Related Categories

87-52-5 (Gramine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:87-52-5)Gramine

Purity:99%

Quantity:500g

Price($):355.0

Wuhan ChemNorm Biotech Co.,Ltd.

(CAS:87-52-5)Gramine

Purity:>98%

Quantity:5mg,10mg ,20mg ,50mg ,100mg,or customized

Price($):price inquiry

Cas no 87-52-5 (Gramine)

Gramine Properties

Names and Identifiers

Computed Properties

Experimental Properties

Gramine Security Information

Gramine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Gramine Price

Gramine Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

Synthetic Circuit 10

Synthetic Circuit 11

Synthetic Circuit 12

Synthetic Circuit 13

Synthetic Circuit 14

Synthetic Circuit 15

Synthetic Circuit 16

Synthetic Circuit 17

Synthetic Circuit 18

Synthetic Circuit 19

Synthetic Circuit 20

Synthetic Circuit 21

Synthetic Circuit 22

Gramine Raw materials

Gramine Preparation Products

Gramine Suppliers

Gramine Related Literature

Related Categories

87-52-5 (Gramine) Related Products